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Compound of Interest

Compound Name: CP-316819

CAS No.: 865877-58-3

Cat. No.: B7826027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability and recommended

storage conditions for the glycogen phosphorylase inhibitor, CP-316819. The included

protocols are designed to guide researchers in assessing the stability of this compound under

various stress conditions, ensuring the integrity and reliability of experimental results.

Chemical and Physical Properties of CP-316819
CP-316819, with the chemical name 5-chloro-N-[(1S,2R)-2-hydroxy-3-

(methoxymethylamino)-3-oxo-1-(phenylmethyl)propyl]-1H-indole-2-carboxamide, is a potent

inhibitor of glycogen phosphorylase.[1][2] A summary of its key chemical and physical

properties is presented in Table 1.
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Property Value Reference

Molecular Formula C₂₁H₂₂ClN₃O₄ [1]

Molecular Weight 415.9 g/mol [1]

Appearance A solid [1]

Purity ≥98%

Solubility
DMSO: 40 mg/mL, Ethanol:

Soluble

CAS Number 186392-43-8

Recommended Storage Conditions
Proper storage of CP-316819 is crucial to maintain its stability and ensure its efficacy in

research applications. The recommended storage conditions for both the solid compound and

solutions are summarized in Table 2.

Form
Storage
Temperature

Recommended
Duration

Reference

Solid -20°C ≥ 4 years

Solid Room Temperature Stable (short-term)

Stock Solution (-80°C) -80°C Up to 6 months

Stock Solution (-20°C) -20°C Up to 1 month

Note: For long-term storage, it is highly recommended to store the solid compound at -20°C.

When preparing stock solutions, it is advisable to aliquot the solution into single-use vials to

avoid repeated freeze-thaw cycles.

Stability Profile and Potential Degradation Pathways
CP-316819 contains several functional groups that may be susceptible to degradation under

certain conditions, including an indole ring, a carboxamide linkage, a secondary alcohol, and
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an N-methoxy-N-methylamide group. The potential degradation pathways are illustrated in the

diagram below.
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Caption: Potential degradation pathways of CP-316819.

Experimental Protocols for Stability Assessment
To assess the stability of CP-316819, forced degradation studies should be performed

according to the International Council for Harmonisation (ICH) guidelines. These studies

expose the drug substance to various stress conditions to identify potential degradation

products and establish stability-indicating analytical methods.

General Workflow for Forced Degradation Studies
The following diagram outlines the general workflow for conducting forced degradation studies

on CP-316819.
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Forced Degradation Workflow
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Caption: General workflow for forced degradation studies.

Protocol for Forced Degradation Studies
This protocol describes the conditions for hydrolytic, oxidative, photolytic, and thermal stress

testing of CP-316819.

Materials:
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CP-316819

HPLC grade methanol and water

Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

HPLC system with UV detector

pH meter

Photostability chamber

Oven

Procedure:

Preparation of Stock Solution: Prepare a stock solution of CP-316819 in methanol at a

concentration of 1 mg/mL.

Hydrolytic Degradation:

Acidic: To 1 mL of the stock solution, add 1 mL of 0.1 N HCl. Keep at room temperature for

24 hours.

Basic: To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH. Keep at room temperature

for 24 hours.

Neutral: To 1 mL of the stock solution, add 1 mL of HPLC grade water. Keep at room

temperature for 24 hours.

After the incubation period, neutralize the acidic and basic solutions before HPLC

analysis.

Oxidative Degradation:

To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 24

hours, protected from light.
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Photolytic Degradation:

Expose a thin layer of solid CP-316819 and a solution (1 mg/mL in methanol) to light

providing an overall illumination of not less than 1.2 million lux hours and an integrated

near-ultraviolet energy of not less than 200 watt-hours/square meter.

A control sample should be kept in the dark under the same conditions.

Thermal Degradation:

Expose solid CP-316819 to dry heat at 60°C for 24 hours in an oven.

Sample Analysis:

Analyze all stressed samples, along with an unstressed control, using the stability-

indicating HPLC-UV method described below.

Stability-Indicating HPLC-UV Method
This method is designed to separate CP-316819 from its potential degradation products.

Parameter Condition

Column C18 (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient
0-5 min: 30% B5-25 min: 30-70% B25-30 min:

70% B30-31 min: 70-30% B31-35 min: 30% B

Flow Rate 1.0 mL/min

Detection Wavelength 280 nm

Injection Volume 10 µL

Column Temperature 30°C

Summary of Expected Stability Data
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The following table summarizes the hypothetical results from the forced degradation studies.

This data is for illustrative purposes to demonstrate the type of information that can be obtained

from such studies.

Stress
Condition

Reagent/Condi
tion

Duration
Expected
Degradation
(%)

Potential
Degradation
Products

Acidic Hydrolysis 0.1 N HCl 24 hours 15-25%
Hydrolysis of

amide linkages

Basic Hydrolysis 0.1 N NaOH 24 hours 20-30%
Hydrolysis of

amide linkages

Oxidation 3% H₂O₂ 24 hours 10-20%

N-oxides,

hydroxylated

indole

Photolysis
1.2 million lux

hours
- 5-15%

Photolytic

cleavage

products

Thermal 60°C 24 hours < 5%
Isomers, minor

degradation

Conclusion
CP-316819 is a stable compound when stored under the recommended conditions. However, it

is susceptible to degradation under hydrolytic, oxidative, and photolytic stress. The provided

protocols offer a framework for researchers to assess the stability of CP-316819 and to develop

and validate stability-indicating analytical methods. Adherence to these guidelines will ensure

the quality and reliability of data generated using this important research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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